Cas no 20637-09-6 (Methyl 4-(4-aminophenyl)butanoate)

• Product name: Methyl 4-(4-aminophenyl)butanoate
• CAS No: 20637-09-6
• MF: C₁₁H₁₅NO₂
• MW: 193.2423
• MDL: MFCD07366753
• CID: 51599
• PubChem ID: 88628

Methyl 4-(4-aminophenyl)butanoate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-(4-aminophenyl)butanoate
• 4-(4-Aminophenyl)butanoic acid methyl ester
• Methyl 4-(4-aminophenyl)butyrate
• 4-(4-Amino-phenyl)-buttersaeure-methylester
• 4-(4-amino-phenyl)-butyric acid methyl ester
• 4-{3-(methoxycarbonyl)propyl}aniline
• Benzenebutanoic acid,4-amino-,methyl ester
• Butyric acid,4-(p-aminophenyl)-,methyl ester
• methyl 4-(4-aminophenyl)butyarte
• Methyl-4-(4-aminophenyl)-butanoate
• Benzenebutanoic acid, 4-amino-, methyl ester
• methyl-4(4-aminophenyl)butanoate
• CLKHQWJXESOLCJ-UHFFFAOYSA-N
• Butyric acid, 4-(p-aminophenyl)-, methyl ester
• AK109314
• Methyl4-(4-aminophenyl)butyrate
• Methyl 4-aminobenzenebutanoate
• methyl 4-p-aminophenylbutyrate
• Methyl 4-(p-amino
• 4-AMINOPHENYLBUTYRIC ACID METHYL ESTER
• EN300-2008308
• FT-0638025
• AMY3895
• AC-20513
• CS-W005992
• DS-4189
• MFCD07366753
• AKOS006286040
• 4-(4-aminophenyl)butyrate
• Methyl 4-(p-aminophenyl)butyrate
• U2SY2RCB57
• A18431
• 20637-09-6
• NS00026704
• BCP32424
• SCHEMBL1351101
• EINECS 243-933-0
• DTXSID40174673
• DB-045316

• MDL： MFCD07366753
• Inchi： 1S/C11H15NO2/c1-14-11(13)4-2-3-9-5-7-10(12)8-6-9/h5-8H,2-4,12H2,1H3
• InChI Key： CLKHQWJXESOLCJ-UHFFFAOYSA-N
• SMILES： O(C([H])([H])[H])C(C([H])([H])C([H])([H])C([H])([H])C1C([H])=C([H])C(=C([H])C=1[H])N([H])[H])=O

Computed Properties

• Exact Mass: 193.110279g/mol
• Surface Charge: 0
• XLogP3: 2.1
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 5
• Monoisotopic Mass: 193.110279g/mol
• Monoisotopic Mass: 193.110279g/mol
• Topological Polar Surface Area: 52.3Ų
• Heavy Atom Count: 14
• Complexity: 174
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Surface Charge: 0
• Tautomer Count: nothing

Experimental Properties

• Color/Form: No data available
• Density: 1.088
• Melting Point: No data available
• Boiling Point: 323.9°C at 760 mmHg
• Flash Point: 174.7°C
• Refractive Index: 1.54
• PSA: 52.32000
• LogP: 2.34570

Methyl 4-(4-aminophenyl)butanoate Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264 wash thoroughly after treatment
  p280 wear protective gloves / protective clothing / wear protective eye masks / wear protective masks
  p305 if in eyes
  p351 rinse carefully with water for a few minutes
  p338 remove contact lenses (if any) and easy to operate, continue rinsing
  p337 if eye irritation persists
  p313 get medical advice / care
• Safety Instruction： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Storage Condition：Store at 4 ° C, better storage at -4 ° C

Methyl 4-(4-aminophenyl)butanoate Customs Data

• HS CODE：2922499990
• Customs Data：

  China Customs Code:

  2922499990

  Overview:

  2922499990 Other amino acids and their esters and their salts(Except those containing more than one oxygen-containing group). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods) MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

  Regulatory conditions:

  A.Customs clearance form for Inbound Goods
  B.Customs clearance form for outbound goods

  Inspection and quarantine category:

  P.Imported animals and plants\Quarantine of animal and plant products
  Q.Outbound animals and plants\Quarantine of animal and plant products
  R.Sanitary supervision and inspection of imported food
  S.Sanitary supervision and inspection of exported food
  M.Import commodity inspection
  N.Export commodity inspection

  Summary:

  HS:2922499990 other amino-acids, other than those containing more than one kind of oxygen function, and their esters; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:6.5% General tariff:30.0%

Additional information on Methyl 4-(4-aminophenyl)butanoate

Methyl 4-(4-aminophenyl)butanoate: An Overview of Its Properties, Applications, and Recent Research

Methyl 4-(4-aminophenyl)butanoate (CAS No. 20637-09-6) is a versatile organic compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceuticals. This compound is characterized by its unique molecular structure, which consists of a butanoate ester linked to an aniline moiety. The combination of these functional groups imparts a range of interesting properties that make it a valuable intermediate in various synthetic processes and potential therapeutic applications.

The chemical formula of Methyl 4-(4-aminophenyl)butanoate is C11H15NO2, and its molecular weight is approximately 193.24 g/mol. The compound is a colorless to pale yellow liquid at room temperature and is soluble in common organic solvents such as ethanol, acetone, and dichloromethane. Its stability under various conditions has been well-documented, making it suitable for use in both laboratory and industrial settings.

One of the key features of Methyl 4-(4-aminophenyl)butanoate is its reactivity. The presence of the amine group on the phenyl ring allows for a wide range of chemical transformations, including acylation, alkylation, and coupling reactions. These reactions are crucial in the synthesis of more complex molecules, such as pharmaceuticals and advanced materials. For instance, recent studies have explored the use of this compound as a building block in the synthesis of novel anti-inflammatory agents and antiviral drugs.

In the realm of pharmaceutical research, Methyl 4-(4-aminophenyl)butanoate has shown promise as a potential lead compound for drug development. Its ability to modulate specific biological pathways has been investigated in several preclinical studies. For example, researchers at the University of California have demonstrated that derivatives of this compound exhibit potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that Methyl 4-(4-aminophenyl)butanoate could be a valuable starting point for developing new treatments for inflammatory diseases.

Beyond its pharmaceutical applications, Methyl 4-(4-aminophenyl)butanoate has also found use in materials science. Its unique combination of functional groups makes it an attractive candidate for the synthesis of polymers with tailored properties. Recent research has focused on incorporating this compound into polymer chains to enhance their mechanical strength and thermal stability. For instance, a study published in the Journal of Polymer Science reported that copolymers containing Methyl 4-(4-aminophenyl)butanoate units exhibited improved tensile strength and heat resistance compared to conventional polymers.

The environmental impact of Methyl 4-(4-aminophenyl)butanoate is another area of ongoing research. While the compound itself is not classified as hazardous, its degradation products and potential environmental fate are subjects of interest. Studies have shown that under controlled conditions, Methyl 4-(4-aminophenyl)butanoate can be biodegraded by certain microbial species, suggesting that it may have a relatively low environmental impact when properly managed.

In conclusion, Methyl 4-(4-aminophenyl)butanoate (CAS No. 20637-09-6) is a multifaceted compound with a wide range of applications in chemistry, biology, and materials science. Its unique chemical structure and reactivity make it a valuable intermediate in synthetic processes and a promising candidate for drug development. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in the scientific community.